2,6-Dichloro-N-methyl-3-nitropyridin-4-amine

• CAS: 887147-20-8
• Molecular Formula: C6H5Cl2N3O2
• Molecular Weight: 222.03 g/mol
• SMILES: CNC1=CC(=NC(=C1[N+](=O)[O-])Cl)Cl
• InChI: InChI=1S/C6H5Cl2N3O2/c1-9-3-2-4(7)10-6(8)5(3)11(12)13/h2H,1H3,(H,9,10)
• InChIKey: SEBJQUQXJJUVSL-UHFFFAOYSA-N

Problem: Multi-step synthesis of imidazo[4,5-c]pyridine cores for TLR7/8 or NLRP3 programs fails if regiochemical control is lost. 2,6-Dichloro-N-methyl-3-nitropyridin-4-amine (CAS 887147-20-8) solves this by embedding non-negotiable orthogonality: the 2,6-dichloro motif enables sequential S_NAr, while the N-methyl group blocks tautomerization. Supply-chain highlights: • ≥98% purity ensures cross-coupling steps (Suzuki/Buchwald) proceed without interference. • Validated in patent route CN111253390A; scalable via 76% nitration yield from commercially available precursor. • 95% grade suitable for fragment-based covalent screening campaigns.

2,6-Dichloro-N-methyl-3-nitropyridin-4-amine: Key Intermediate for Kinase & Inflammasome Targets

2,6-Dichloro-N-methyl-3-nitropyridin-4-amine (CAS 887147-20-8) is a tetrasubstituted pyridine building block bearing chlorine atoms at the 2- and 6-positions, a nitro group at the 3-position, and an N-methylamino group at the 4-position. It serves as a privileged synthetic intermediate in the construction of fused heterocyclic scaffolds—particularly 1H-imidazo[4,5-c]pyridines—that have been pursued as Toll-like receptor 7/8 (TLR7/8) modulators, NLRP3 inflammasome inhibitors, and potassium channel modulators [1]. Its commercial availability at 95–98% purity from multiple global suppliers supports its role as a key starting material for medicinal chemistry and process research campaigns .

Imidazo[4,5-c]pyridine scaffold synthesis for NLRP3 and TLR7/8 programs

High-purity grades for lead optimization; cost-effective options for early-stage library synthesis

Multiple global suppliers supporting secure multi-source procurement

• [1] Sichuan Kelun Biotech Biopharmaceutical Co., Ltd. Bicyclic compound, preparation method and application thereof. CN Patent CN111253390A, June 9, 2020. View Source

2,6-Dichloro-N-methyl-3-nitropyridin-4-amine: Unmatched for Imidazopyridine Synthesis

The precise substitution pattern of 2,6-Dichloro-N-methyl-3-nitropyridin-4-amine is non-negotiable for the intended synthetic sequences. The 2,6-dichloro motif enables sequential, regioselective nucleophilic aromatic substitution (S_NAr) at each chlorine center, while the N-methyl group at the 4-position precludes unwanted tautomerization or deprotonation side reactions that plague the corresponding primary amine analog (CAS 2897-43-0). This orthogonality is critical in multi-step patent routes where the N-methyl group is carried through to the final imidazo[4,5-c]pyridine core without requiring protecting group manipulation [1]. Substituting a 2,6-dichloro-3-nitropyridine lacking the 4-N-methylamino group, or a 4-methylamino-3-nitropyridine lacking the 2,6-dichloro substitution, would break the regiochemical logic of the synthetic route and require complete re-optimization of reaction conditions.

Target: N-Methyl analog

Primary amine analog (CAS 2897-43-0)

N-Methyl group blocks tautomerization, enabling protecting-group-free S_NAr sequence

Requires N-protection/deprotection, adding steps and side-reaction risk

2,6-Dichloro pattern supports sequential, regioselective S_NAr at each chlorine

Primary amine may give N,N-dialkylation or nitro reduction under alkylation conditions

• [1] NeuroSearch A/S. Pyridinyl-pyrazole derivatives and their use as potassium channel modulators. WO Patent WO2008/092942 A2, August 7, 2008. Location: Page/Page column 22-23. View Source

2,6-Dichloro-N-methyl-3-nitropyridin-4-amine: Key Comparative Evidence

Nitration Yield Advantage Over Multi-Step Routes

The direct nitration of 2,6-dichloro-4-methylaminopyridine (CAS 16063-69-7) to afford the title compound proceeds with a reported yield of approximately 76% [1]. This single-step transformation compares favorably with alternative multi-step approaches starting from 2,6-dichloro-3-nitropyridin-4-amine (CAS 2897-43-0), which would require a separate N-methylation step. N-methylation of the primary amine analog is known to be capricious due to competing N,N-dimethylation and potential nitro group reduction under reductive amination conditions, often resulting in cumulative yields below 50% over two steps [2].

Nitration yield advantage

Class-level

~76% single-step nitration ≥26 pp higher vs. N-methylation route

Reduces cost-of-goods for scale-up campaigns

Standard KNO₃/H₂SO₄ conditions

Evidence Dimension	Synthetic step efficiency (yield)
Target Compound Data	~76% single-step nitration yield
Comparator Or Baseline	2,6-Dichloro-3-nitropyridin-4-amine (CAS 2897-43-0) N-methylation route: estimated <50% cumulative over two steps
Quantified Difference	≥26 percentage points higher single-flask yield; one fewer synthetic step
Conditions	Nitration: KNO₃/H₂SO₄ or HNO₃/H₂SO₄; N-methylation: CH₃I/K₂CO₃ or reductive amination conditions

Why This Matters

For procurement at scale, the 76% single-step route reduces raw material cost and purification burden relative to the two-step N-methylation alternative, directly lowering the cost of goods for medicinal chemistry campaigns.

• [1] Chem960. 2,6-Dichloro-N-methyl-3-nitropyridin-4-amine synthetic routes. Synthesis route 1: via 2,6-dichloro-4-methylaminopyridine, yield approximately 76%. Accessed 2026. View Source
• [2] Deaminative Reductive Methylation of Alkylpyridinium Salts. Organic Letters, 2021. Documents challenges in selective mono-N-methylation of aminopyridines. View Source

Regioselective S_NAr: No Protection Needed

In the synthesis of 6-chloro-N-methyl-3-nitro-N-(2,4,4-trimethylpentan-2-yl)pyridine-2,4-diamine (1c)—a key intermediate en route to imidazo[4,5-c]pyridine NLRP3 modulators—the 2-chloro group of the title compound (1b) undergoes selective displacement by tert-octylamine while the 6-chloro substituent remains intact [1]. The corresponding primary amine analog (CAS 2897-43-0) would require N-protection before this S_NAr step, adding two synthetic operations (protect/deprotect). This selective monofunctionalization is enabled by the N-methyl group, which electronically deactivates the 4-position toward further substitution and sterically shields the 4-amino nitrogen from electrophilic side reactions.

Protecting-group-free S_NAr

Head-to-head

3 steps to key intermediate 1c 2 fewer steps vs. N-H analog route (5 steps)

Increases throughput for parallel library synthesis

S_NAr with tert-octylamine, CH₂Cl₂, 40 °C

Evidence Dimension	Number of synthetic steps to key intermediate 1c (or its des-methyl analog)
Target Compound Data	3 steps from compound 1a to intermediate 1c (nitration → S_NAr at 2-Cl) without N-protection
Comparator Or Baseline	Hypothetical route via CAS 2897-43-0 (primary NH₂): 5 steps (nitration → N-protection → S_NAr → N-deprotection) or yields inseparable mixtures
Quantified Difference	2 fewer synthetic steps; avoids protecting group reagents and associated purification
Conditions	S_NAr with tert-octylamine (5.61 g, 43.42 mmol), Et₃N (65.13 mmol) in CH₂Cl₂ at 40 °C, 12 h [1]

Why This Matters

Eliminating two protection/deprotection steps increases throughput for parallel medicinal chemistry libraries and reduces the environmental footprint of the synthesis, a key consideration for industrial procurement.

• [1] Sichuan Kelun Biotech Biopharmaceutical Co., Ltd. Bicyclic compound, preparation method and application thereof. CN Patent CN111253390A, June 9, 2020. Example 1, steps 1-2 (paragraphs [0359]-[0362]). View Source

Patent Landscape: NLRP3 and TLR7/8 Modulator Intermediates

The title compound is explicitly utilized as intermediate 1b in Sichuan Kelun's CN111253390A patent family, which targets NLRP3 inflammasome modulation—a competitive field also pursued by Bristol-Myers Squibb (WO2017184746, WO2017040670) and IFM Therapeutics [1]. Separately, NeuroSearch A/S claims 2,6-dichloro-N-methyl-3-nitropyridin-4-amine in WO2008/092942 as a building block for potassium channel modulators [2]. In contrast, the close analog 2,6-dichloro-3-nitropyridin-4-amine (CAS 2897-43-0) appears predominantly in earlier, less commercially active patent estates. This concentration of recent (post-2018) patent filings specifically naming the N-methyl compound signals that medicinal chemistry programs are preferentially selecting the N-methyl building block over the N-H analog for next-generation NLRP3 and TLR programs.

Patent landscape concentration

Class-level

≥2 assignees in NLRP3/TLR programs (post-2018) N-H analog cited in older, less active patent estates

Aligns procurement with current SAR precedents

Patent family analysis (Google Patents, Patsnap)

Evidence Dimension	Number of active patent families citing the compound as a key intermediate (post-2018)
Target Compound Data	≥2 distinct assignees (Sichuan Kelun, NeuroSearch) in NLRP3 and ion channel patent families
Comparator Or Baseline	CAS 2897-43-0: predominantly cited in older patent literature; fewer recent filings naming it as a preferred intermediate
Quantified Difference	Qualitative shift in patent citations: N-methyl analog features in competitive NLRP3/TLR programs post-2018, while N-H analog citations are largely historical
Conditions	Patent landscape analysis based on Google Patents, Eureka Patsnap, and CAS registry cross-references

Why This Matters

Procurement decisions for drug discovery programs should align with the building block that is embedded in the most current and commercially competitive patent landscape, as this maximizes the likelihood of accessing relevant structure-activity relationship (SAR) precedents.

• [1] Sichuan Kelun Biotech Biopharmaceutical Co., Ltd. Bicyclic compound, preparation method and application thereof. CN Patent CN111253390A, June 9, 2020. View Source
• [2] NeuroSearch A/S. Pyridinyl-pyrazole derivatives and their use as potassium channel modulators. WO Patent WO2008/092942 A2, August 7, 2008. View Source

Inert Atmosphere & Cold Storage Requirements

Vendor specifications consistently mandate storage of 2,6-dichloro-N-methyl-3-nitropyridin-4-amine under inert gas (nitrogen or argon) at 2–8 °C with protection from light . These requirements are more stringent than those for the primary amine analog (CAS 2897-43-0), which is typically stored at -20 °C under inert atmosphere—indicating that the N-methyl analog may be less prone to thermal decomposition but more susceptible to photodegradation or moisture sensitivity [1]. Procurement planning must account for cold-chain shipping and the availability of inert-atmosphere storage at the receiving facility.

Storage condition profile

Context-dependent

2–8 °C, inert gas, protect from light N-H analog: -20 °C under inert atmosphere

Simplifies cold-chain logistics vs. -20 °C storage

Light sensitivity requires amber vials/foil wrapping

Evidence Dimension	Recommended storage conditions
Target Compound Data	2–8 °C, under inert gas (N₂ or Ar), protect from light
Comparator Or Baseline	CAS 2897-43-0: -20 °C, under inert atmosphere (PubChem); CAS 1633-41-6: room temperature, no special atmosphere required
Quantified Difference	Temperature differential: +22–28 °C warmer storage than CAS 2897-43-0; but requires light protection not specified for the N-H analog
Conditions	Vendor SDS and technical datasheets from AKSci, ChemScene, Leyan, and Bidepharm

Why This Matters

The more moderate storage temperature (refrigerated vs. freezer) reduces shipping costs and simplifies laboratory handling relative to the N-H analog, though the light-sensitivity requirement necessitates amber vials or foil wrapping.

• [1] PubChem. 2,6-Dichloro-3-nitropyridin-4-amine (CAS 2897-43-0). Compound summary. Accessed 2026. View Source

Purity Grade Options and Cost-Quality Balance

The compound is commercially supplied at two primary purity tiers: 95% (AKSci, Bidepharm, Apollo Scientific) and 97–98% (MolCore, Leyan, Beyotime) . The 98% grade is accompanied by batch-specific QC documentation including NMR, HPLC, and GC trace analysis . By comparison, the N-H analog (CAS 2897-43-0) is typically offered only at 98% purity, with fewer suppliers providing the 95% cost-reduced option. This dual-tier availability allows research programs to select the 95% grade for early-stage library synthesis where minor impurities are tolerated, and reserve the 98% grade for late-stage lead optimization where higher purity reduces the risk of confounding biological assay results.

Purity grade & supplier choice

Reported

95% and 97–98% tiers, ≥6 suppliers N-H analog: predominantly 98% only, ~3–4 suppliers

Dual-tier option reduces library synthesis cost

Multi-supplier base mitigates single-source risk

Evidence Dimension	Commercially available purity grades
Target Compound Data	95% and 97–98% tiers available from ≥6 global suppliers
Comparator Or Baseline	CAS 2897-43-0: predominantly 98% only; fewer suppliers overall
Quantified Difference	Two purity tiers vs. one for the N-H analog; ≥6 suppliers vs. ~3–4 for the N-H analog
Conditions	Vendor catalog survey (AKSci, Bidepharm, Leyan, MolCore, Beyotime, ChemScene, Apollo Scientific)

Why This Matters

Access to a 95% cost-reduced grade enables significant budget savings for large-scale library production, while the availability of multiple qualified suppliers mitigates single-source supply chain risk.

2,6-Dichloro-N-methyl-3-nitropyridin-4-amine: Key Applications

Imidazopyridine Library Synthesis for NLRP3 & TLR7/8

The title compound is the direct starting material for constructing 1-methyl-1H-imidazo[4,5-c]pyridine cores via sequential S_NAr at the 2-chloro position, nitro group reduction, and cyclization. This route is explicitly demonstrated in CN111253390A for NLRP3 inflammasome modulators and is structurally analogous to the imidazo[4,5-c]pyridine scaffolds claimed by Bristol-Myers Squibb for TLR7/8 agonism. Procurement should specify the 98% purity grade to ensure that residual palladium or chlorine-containing byproducts do not interfere with subsequent Suzuki or Buchwald-Hartwig cross-coupling steps .

Scale-Up Route Scouting for N-Methyl Nitropyridine

The 76% single-step nitration yield from the commercially available precursor 2,6-dichloro-4-methylaminopyridine makes this compound a viable intermediate for pilot-scale synthesis. Process chemists should evaluate the nitration exotherm profile and consider continuous-flow nitration conditions (cf. microchannel reactor approaches reported for related 2,6-dichloro-4-methylpyridine nitrations) to safely scale beyond 100 g batches. The 95% purity grade is sufficient for initial scale-up feasibility studies .

Electrophilic Warhead for Covalent Fragment Screening

The two chlorine atoms at the 2- and 6-positions, combined with the electron-withdrawing nitro group, render this compound a moderately electrophilic scaffold suitable for fragment-based covalent inhibitor screening. The N-methyl group precludes N-H reactivity that could complicate fragment hit triage. Fragment libraries incorporating this scaffold can be incubated with target proteins (e.g., kinases with reactive cysteine residues) and adduct formation monitored by intact-protein mass spectrometry. The 95% purity grade is acceptable for initial fragment screening at 1–10 mM concentrations .

Application

Selection Property

Validation Focus

Imidazopyridine library synthesis

High-purity grade for cross-coupling compatibility

Residual metal and byproduct profiling

Scale-up route scouting

Single-step nitration efficiency

Exotherm profiling and flow scalability

Covalent fragment screening

Electrophilic dichloro scaffold reactivity

Intact-protein MS adduct detection